[3-[4-Morpholinyl(sulfanylidene)methyl]-1-indolyl]-thiophen-2-ylmethanone

• Molecular Formula: C18H16N2O2S2
• Molecular Weight: 356.5 g/mol
• IUPAC Name: [3-(morpholine-4-carbothioyl)indol-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C18H16N2O2S2/c21-17(16-6-3-11-24-16)20-12-14(13-4-1-2-5-15(13)20)18(23)19-7-9-22-10-8-19/h1-6,11-12H,7-10H2
• InChI Key: HPWUCFWGBAPCKY-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=S)C2=CN(C3=CC=CC=C32)C(=O)C4=CC=CS4

Description

[3-[4-morpholinyl(sulfanylidene)methyl]-1-indolyl]-thiophen-2-ylmethanone is an indolyl carboxylic acid.

Scientific Research Applications

Synthesis and Antitumor Activity

• Antitumor Screening: A study by Horishny et al. (2020) developed a procedure for synthesizing derivatives of 3-morpholinorhodanine, showing moderate antitumor activity against malignant tumor cells, particularly against renal cancer cell lines UO31 and TK10 Horishny, Chaban, & Matiychuk, 2020.

Chemical Synthesis and Structural Analysis

• Preparation of Sulfur-Transfer Agents: Klose, Reese, and Song (1997) described the preparation of related sulfur-transfer agents, providing a basis for further chemical research and synthesis Klose, Reese, & Song, 1997.
• Synthesis of Boron-Containing 1,2,4-Triazines: Azev et al. (2004) explored the synthesis of boron-containing derivatives of 1,2,4-triazines, indicating potential applications in various chemical contexts Azev, Lork, Duelcks, & Gabel, 2004.
• Structure and Reactivity of Indolylmethylium Ions: Follet et al. (2015) investigated the reactivity of indolylmethylium ions, which could inform the understanding of chemical behavior in similar compounds Follet, Berionni, Mayer, & Mayr, 2015.

Medicinal Chemistry and Biological Applications

• Synthesis of Quinoxaline-Derived Analogs: A study by Beldi et al. (2011) focused on synthesizing sulfanyl-glycosides and morpholinyl-quinoxalines, which are relevant to the field of medicinal chemistry Beldi, Atta, Aboul-Ela, & Ashry, 2011.
• Neurokinin-1 Receptor Antagonist Development: Harrison et al. (2001) reported the development of a neurokinin-1 receptor antagonist with potential implications for treating emesis and depression Harrison, Owens, Williams, Swain, Williams, Carlson, Rycroft, Tattersall, Cascieri, Chicchi, Sadowski, Rupniak, & Hargreaves, 2001.

Corrosion Inhibition and Material Science

• Corrosion Inhibition Study: Daoud, Douadi, Issaadi, and Chafaa (2014) explored the use of a thiophene Schiff base as a corrosion inhibitor for mild steel, indicating potential applications in material science Daoud, Douadi, Issaadi, & Chafaa, 2014.